Cas no 4588-18-5 (1-Octene, 2-methyl-)

• Product Name: 1-Octene, 2-methyl-
• CAS No: 4588-18-5
• MF: C₉H₁₈
• MW: 126.239223003387
• MDL: MFCD00048902
• CID: 329078
• PubChem ID: 78335
• Update Time: 2025-04-19

1-Octene, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 2-methyl-
• 2-Methyl-1-octene
• 2-METHYLOCT-1-ENE
• 1-Octene,2-methyl
• 2-Methyl-1-octene100µg
• 2-Methyl-oct-1-en
• 2-methyl-oct-1-ene
• 2-methyloctene
• 1Y8T4813JZ
• NSC-77448
• Q27253160
• UNII-1Y8T4813JZ
• 4588-18-5
• InChI=1/C9H18/c1-4-5-6-7-8-9(2)3/h2,4-8H2,1,3H
• NSC77448
• FBEDQPGLIKZGIN-UHFFFAOYSA-N
• DTXSID60196635
• A855123
• MFCD00048902
• NSC 77448
• AKOS009158371

• MDL： MFCD00048902
• Inchi： 1S/C9H18/c1-4-5-6-7-8-9(2)3/h2,4-8H2,1,3H3
• InChI Key： FBEDQPGLIKZGIN-UHFFFAOYSA-N
• SMILES： C(CCC)CCC(=C)C

Computed Properties

• Exact Mass: 126.14100
• Monoisotopic Mass: 126.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 0,74 g/cm3
• Melting Point: -77.68°C
• Boiling Point: 144 °C
• Flash Point: 32°C
• Refractive Index: 1.4162
• PSA: 0.00000
• LogP: 3.53290
• Solubility: Uncertain

1-Octene, 2-methyl- Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16
• Hazardous Material Identification：
• Risk Phrases：R10